2-{[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]thio}benzoic acid

• IUPAC Name: 2-[2,5-dioxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C23H17NO5S/c25-21-14-20(30-19-9-5-4-8-18(19)23(27)28)22(26)24(21)15-10-12-17(13-11-15)29-16-6-2-1-3-7-16/h1-13,20H,14H2,(H,27,28)
• InChI Key: MTGYNXBQCPYLDK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC3=CC=CC=C3)SC4=CC=CC=C4C(=O)O
• Molecular Formula: C23H17NO5S
• Molecular Weight: 419.5 g/mol

Description

2-{[2,5-dioxo-1-(4-phenoxyphenyl)-3-pyrrolidinyl]thio}benzoic acid is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DPTB and is a member of the thiazolidinedione class of compounds.

Mechanism of Action

The mechanism of action of DPTB is not fully understood. However, it is believed to work by activating the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism, inflammation, and cell differentiation. Activation of PPARγ by DPTB leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
DPTB has been found to have a range of biochemical and physiological effects. It has been shown to decrease blood glucose levels, improve insulin sensitivity, and reduce inflammation. DPTB has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, DPTB has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and multiple sclerosis.

Advantages and Limitations for Lab Experiments

DPTB has several advantages for lab experiments. It is easy to synthesize, has a high yield, and is relatively stable. DPTB is also soluble in many organic solvents, making it easy to work with in the lab. However, DPTB has some limitations for lab experiments. It is relatively expensive compared to other compounds and may not be readily available in some labs. In addition, DPTB has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on DPTB. One area of research is to further elucidate the mechanism of action of DPTB. This will help to identify new therapeutic targets for the treatment of various diseases. Another area of research is to study the safety and efficacy of DPTB in humans. This will help to determine whether DPTB is a viable therapeutic option for the treatment of various diseases. Finally, research on the synthesis of DPTB and its derivatives may lead to the development of new and more potent compounds with therapeutic potential.

Scientific Research Applications

DPTB has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-diabetic properties. DPTB has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.